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Compound of Interest

Compound Name: 8-Chloroisoquinolin-5-amine

CAS No.: 934554-41-3

Cat. No.: B1424258

Get Quote

For researchers, scientists, and professionals in drug development, the integrity of our work is

intrinsically linked to the safety of our practices. The proper handling and disposal of chemical

reagents are paramount, not only for regulatory compliance but for the protection of ourselves,

our colleagues, and the environment. This guide provides a detailed, step-by-step protocol for

the safe disposal of 8-Chloroisoquinolin-5-amine, a compound that, while invaluable in

research, requires meticulous management due to its potential hazards.

While a specific Safety Data Sheet (SDS) for 8-Chloroisoquinolin-5-amine is not readily

available in public databases, we can infer its hazard profile and necessary precautions from

structurally related compounds such as chlorinated quinolines and aromatic amines. This guide

is built upon these principles, adhering to established best practices for hazardous chemical

waste management.

Understanding the Hazard Profile
8-Chloroisoquinolin-5-amine is a chlorinated aromatic amine. Based on data from similar

compounds, it should be handled as a substance that is potentially harmful if swallowed,
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causes skin and serious eye irritation, and may cause respiratory irritation[1]. All waste

containing chlorinated aromatic compounds should be treated as hazardous waste[2].

Hazard Classification Potential Effects

Acute Toxicity, Oral Harmful if swallowed[1].

Skin Corrosion/Irritation Causes skin irritation[1].

Serious Eye Damage/Irritation Causes serious eye irritation[1].

Specific Target Organ Toxicity May cause respiratory irritation[1].

Environmental Hazard
Halogenated organic compounds can be

persistent and toxic to aquatic life.

Given these potential hazards, it is imperative to follow a rigorous disposal protocol to

neutralize risks effectively.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of 8-
Chloroisoquinolin-5-amine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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